Tert-butyl N-[2-(4-sulfanylpyrazol-1-yl)ethyl]carbamate
Catalog No.
S2660085
CAS No.
2248352-91-0
M.F
C10H17N3O2S
M. Wt
243.33
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
2248352-91-0
Product Name
Tert-butyl N-[2-(4-sulfanylpyrazol-1-yl)ethyl]carbamate
IUPAC Name
tert-butyl N-[2-(4-sulfanylpyrazol-1-yl)ethyl]carbamate
Molecular Formula
C10H17N3O2S
Molecular Weight
243.33
InChI
InChI=1S/C10H17N3O2S/c1-10(2,3)15-9(14)11-4-5-13-7-8(16)6-12-13/h6-7,16H,4-5H2,1-3H3,(H,11,14)
InChI Key
YPGABRLXBVXNHS-UHFFFAOYSA-N
SMILES
CC(C)(C)OC(=O)NCCN1C=C(C=N1)S
solubility
not available
Tert-butyl N-[2-(4-sulfanylpyrazol-1-yl)ethyl]carbamate is a carbamate derivative compound with the chemical formula C11H19N3O2S. It belongs to the class of organic compounds known as carbamates, which are compounds that contain a carbamate functional group (-NHCOO-) attached to an organic residue. TBSPE is commonly used in the field of medicinal chemistry and biochemistry due to its stability in biological medium conditions.
TBSPE is a white crystalline solid with a melting point of 138-142°C. It is soluble in ethanol and dimethyl sulfoxide and is considered to be a moderately hydrophilic compound. TBSPE is slightly acidic and has a pKa of 10.25. The compound has a molecular weight of 265.36 g/mol.
TBSPE is synthesized from the reaction of tert-butylmagnesium chloride and 4-chloro-1-butanethiol. The resultant product is then treated with sodium hydride and ethyl chloroformate to produce TBSPE. The compound is characterized via Fourier transform infrared spectroscopy (FTIR), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry.
Various analytical methods can be utilized to determine the presence and purity of TBSPE, including high-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS).
TBSPE has been shown to possess antioxidant and anti-inflammatory properties, as well as potential application in the treatment of cancer and diabetes. The compound has also been found to have inhibitory effects on various enzymes, including acetylcholinesterase and tyrosinase.
Studies have shown that TBSPE exhibits low toxicity and is not associated with any acute toxicity or adverse effects in animal models.
TBSPE has been utilized in various scientific experiments, including drug design, chemical synthesis, and enzyme inhibition assays. The compound has also been investigated for its potential use as an anticancer and antidiabetic agent.
Research on TBSPE is ongoing, with numerous studies focusing on the compound's potential therapeutic applications in various disease states.
TBSPE has potential implications in the fields of medicine, agriculture, and material science.
Limitations:
One of the major limitations of TBSPE is its low solubility, which can pose challenges in its use as a therapeutic agent.
Limitations:
One of the major limitations of TBSPE is its low solubility, which can pose challenges in its use as a therapeutic agent.
Future research on TBSPE could focus on its application as a drug delivery system, its potential use in agriculture, and its structural modifications. Additionally, further studies could investigate the compound's effect on different types of cancer and potential mechanisms of action.
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Dates
Last modified: 04-14-2024
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